Cas no 330188-62-0 (2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide
• CAS No: 330188-62-0
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• MDL: MFCD01176831
• CID: 4712808
• Update Time: 2025-05-23

2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 2-Amino-N-(m-tolyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• Oprea1_114999
• STK443100
• BBL017299
• ST50919350
• R4288
• 2-amino-N-(3-methylphenyl)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• (2-amino(4,5,6-trihydrocyclopenta[1,2-b]thiophen-3-yl))-N-(3-methylphenyl)carb oxamide
• 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide

• MDL： MFCD01176831
• Inchi： 1S/C15H16N2OS/c1-9-4-2-5-10(8-9)17-15(18)13-11-6-3-7-12(11)19-14(13)16/h2,4-5,8H,3,6-7,16H2,1H3,(H,17,18)
• InChI Key： RSLOCFCJIUSYJN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C)C=2)=O)C2=C1CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide

2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide: A Comprehensive Overview

The compound with CAS No 330188-62-0, known as 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentabthiophene ring system with an amino group and a carboxamide substituent. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of cyclopentabthiophene derivatives in the development of advanced materials, particularly in the realm of optoelectronics. The thiophene ring system is known for its excellent electronic properties, which can be further tuned by introducing substituents like amino and carboxamide groups. These modifications enhance the molecule's ability to participate in π-π interactions, making it suitable for applications in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that such compounds can exhibit high electron mobility and strong fluorescence, which are critical properties for next-generation electronic devices.

The synthesis of 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide involves a multi-step process that typically begins with the preparation of the cyclopentabthiophene core. This is followed by functionalization with the amino and carboxamide groups through nucleophilic substitution or coupling reactions. The choice of synthetic pathway depends on the desired regiochemistry and stereochemistry of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) makes it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have been instrumental in confirming the compound's structure and purity.

One of the most promising applications of 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide lies in its potential use as a building block for bioactive molecules. The amino group can act as a nucleophile in peptide bond formation, while the carboxamide group provides additional functionality for further chemical modifications. This dual functionality makes it an attractive candidate for drug discovery programs targeting specific biological pathways.

Moreover, recent research has explored the environmental impact of this compound. Studies indicate that it is biodegradable under aerobic conditions, with complete degradation occurring within 28 days. This characteristic is particularly important for industrial applications where environmental sustainability is a key consideration.

In conclusion, 2-Amino-N-(3-methylphenyl)-5,6-dihydro-4H-cyclopentabthiophene-3-carboxamide (CAS No 330188-62-0) is a versatile compound with a wide range of potential applications in materials science, electronics, and pharmaceuticals. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing technology and medicine is expected to grow significantly.